Cas no 1326812-92-3 (5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid)

5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid is a heterocyclic compound featuring an isoxazoline core substituted with a trimethoxyphenyl group and a carboxylic acid functionality. This structure imparts unique reactivity and potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The presence of both the electron-rich trimethoxyphenyl moiety and the polar carboxylic acid group enhances its utility in selective transformations, such as cycloadditions or derivatization reactions. Its well-defined stereochemistry and functional group compatibility make it suitable for applications in medicinal chemistry and materials science. The compound's stability under standard conditions further supports its handling in laboratory settings.
5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid structure
1326812-92-3 structure
Product Name:5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
CAS No:1326812-92-3
MF:C14H17NO6
MW:295.287884473801
CID:4694736
Update Time:2025-06-07

5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
    • Inchi: 1S/C14H17NO6/c1-14(13(16)17)7-9(15-21-14)8-5-10(18-2)12(20-4)11(6-8)19-3/h5-6H,7H2,1-4H3,(H,16,17)
    • InChI Key: PFVNCSPMENPJIB-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)(C)CC(C2C=C(C(=C(C=2)OC)OC)OC)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 412
  • Topological Polar Surface Area: 86.6

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 448.9±55.0 °C at 760 mmHg
  • Flash Point: 225.3±31.5 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Security Information

5-Methyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Pricemore >>

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